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Compound of Interest

Compound Name: L-Canaline

Cat. No.: B555070

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides immediate, essential safety and
logistical information for the handling and disposal of L-Canaline, a non-proteinogenic amino
acid known for its toxicity.[1][2][3] Adherence to these guidelines is critical to mitigate risks and
ensure a safe laboratory environment.

Chemical and Physical Properties

A summary of the key quantitative data for L-Canaline is presented below. This information is
crucial for understanding its physical characteristics and potential hazards.

Property Value Source
Molecular Formula C4H10N203 [11[4]5][6]
Molecular Weight 134.13 g/mol [11[415]16]
CAS Number 496-93-5 (11141051071
Melting Point 213 °C [1]

Boiling Point 378.1°C [1]
Density 1.298 g/mL [1]
Solubility Soluble in water. [8]
Occupational Exposure Limits No data available 4171
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Hazard Identification and Personal Protective

Equipment (PPE)

L-Canaline is classified as a hazardous substance. It is harmful if swallowed, in contact with

skin, or inhaled, and can cause serious eye damage and skin irritation.[4][6] It may also cause

respiratory irritation.[6] Therefore, stringent adherence to PPE protocols is mandatory.

PPE Category

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

To prevent contact with eyes,
which can cause serious
damage.[4][7]

Skin Protection

Chemical-resistant, impervious
gloves (e.g., nitrile rubber).
Fire/flame resistant and

impervious clothing.

To avoid skin contact, which
can be harmful and cause
irritation.[4][6][7]

Respiratory Protection

A full-face respirator should be
used if exposure limits are
exceeded, or if irritation or
other symptoms are
experienced. A NIOSH-
approved respirator is
recommended for handling in
areas with inadequate

ventilation.

To prevent inhalation of dust or
aerosols, which is harmful and

can cause respiratory irritation.

[416]1[7]

Experimental Protocol: Safe Handling and Storage

The following procedural steps must be followed to ensure the safe handling and storage of L-

Canaline in a laboratory setting.

1. Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.[4][7]
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Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.[4]

. Personal Protective Equipment (PPE) Donning:

Before handling, inspect all PPE for integrity.

Don impervious gloves, a lab coat or impervious clothing, and tightly fitting safety goggles.[4]

[7]

If there is a risk of aerosol formation or if working outside a fume hood, a suitable respirator
must be worn.[4][7]

. Handling Procedure:

Avoid the formation of dust and aerosols during handling.[4][7]

Use non-sparking tools to prevent ignition.[7]

Avoid contact with skin, eyes, and clothing.[4][7]

Do not eat, drink, or smoke in the area where L-Canaline is handled.[4]

. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][7]

Store away from incompatible materials such as strong acids/alkalis and strong
oxidizing/reducing agents.[4]

Recommended storage temperatures are -20°C for the powder form or -80°C when in
solvent.[4]

. Accidental Release Measures:

Evacuate personnel to a safe area.

Wear appropriate PPE, including respiratory protection.[4][7]
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Avoid dust formation.[7]

Collect the spillage using a method that does not generate dust (e.g., gently sweeping with a
damp cloth or using a HEPA-filtered vacuum).

Place the collected material in a suitable, closed container for disposal.[4][7]

Prevent the substance from entering drains.[4][7]

Disposal Plan

All waste containing L-Canaline must be treated as hazardous waste.

o Contaminated Materials: Dispose of contaminated PPE (gloves, lab coats) and other
materials in a designated hazardous waste container.

e Unused Product: Dispose of unused L-Canaline and its containers at an approved waste
disposal plant.[4] Do not dispose of it in the regular trash or pour it down the drain.

Logical Workflow for Handling and Disposal of L-
Canaline

The following diagram illustrates the procedural flow for safely managing L-Canaline from
receipt to disposal.
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Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of L-Canaline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b555070?utm_src=pdf-body-img
https://www.benchchem.com/product/b555070?utm_src=pdf-body
https://www.benchchem.com/product/b555070?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Canaline
https://pubmed.ncbi.nlm.nih.gov/7215357/
https://pubmed.ncbi.nlm.nih.gov/11984075/
https://pubmed.ncbi.nlm.nih.gov/11984075/
https://dcchemicals.com/msds/MSDS_DC28575.html
https://www.caymanchem.com/product/9002357/l-canaline
https://pubchem.ncbi.nlm.nih.gov/compound/441443
https://www.echemi.com/sds/l-canalinebase-pid_Seven33587.html
https://foodb.ca/compounds/FDB030959
https://www.benchchem.com/product/b555070#personal-protective-equipment-for-handling-l-canaline
https://www.benchchem.com/product/b555070#personal-protective-equipment-for-handling-l-canaline
https://www.benchchem.com/product/b555070#personal-protective-equipment-for-handling-l-canaline
https://www.benchchem.com/product/b555070#personal-protective-equipment-for-handling-l-canaline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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